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For Researchers, Scientists, and Drug Development Professionals

Org OD 02-0, a potent and specific agonist of the membrane progesterone receptor α (mPRα),

has emerged as a promising candidate for neuroprotection. This technical guide synthesizes

the current understanding of Org OD 02-0, focusing on its mechanism of action, experimental

validation, and the signaling pathways it modulates.

Core Mechanism of Action
Org OD 02-0 exerts its neuroprotective effects primarily through the activation of mPRα, a

distinct entity from the classical nuclear progesterone receptors.[1][2] This interaction initiates

rapid, non-genomic signaling cascades within neuronal cells, conferring resilience against

cytotoxic insults. The IC50 value for Org OD 02-0's binding to mPRα is 33.9 nM.[3][4][5]

Quantitative Data Summary
The following table summarizes the key quantitative data from in vitro studies assessing the

neuroprotective efficacy of Org OD 02-0.
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Parameter Value Cell Model Insult Source

IC50 (mPRα) 33.9 nM - -

Effective

Concentration
100 nM SH-SY5Y cells

6-

hydroxydopamin

e (6-OHDA), 1-

methyl-4-

phenylpyridinium

(MPP+)

Effective

Concentration
20 nM

Human Umbilical

Vein Endothelial

Cells (HUVECs)

-

Signaling Pathways
The neuroprotective effects of Org OD 02-0 are mediated by the activation of key intracellular

signaling pathways. Upon binding to mPRα, Org OD 02-0 triggers the PI3K-Akt and

MAPK/ERK pathways, both of which are critical for promoting cell survival and inhibiting

apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Org OD 02-0

mPRα

 Binds

PI3K

 Activates

MAPK/ERK

 Activates

Akt

 Activates

Cell Survival
(Neuroprotection)

 Promotes  Promotes

Apoptosis

 Inhibits

Click to download full resolution via product page

Org OD 02-0 signaling cascade.
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Experimental Protocols
The neuroprotective properties of Org OD 02-0 have been primarily investigated using in vitro

models of Parkinson's disease. A representative experimental workflow is detailed below.

Cell Culture and Neurotoxin Treatment
Cell Line: SH-SY5Y human neuroblastoma cells are a commonly used cell line for these

studies.

Culture Conditions: Cells are maintained in standard culture medium (e.g., DMEM/F12)

supplemented with fetal bovine serum and antibiotics.

Induction of Neurotoxicity: To model Parkinson's disease-like neurodegeneration, cells are

treated with either 6-hydroxydopamine (6-OHDA) or 1-methyl-4-phenylpyridinium (MPP+).

Org OD 02-0 Treatment and Viability Assays
Treatment: Cells are pre-treated with Org OD 02-0 (e.g., 100 nM) for a specified period

before the addition of the neurotoxin.

Cell Viability Assessment: The protective effect of Org OD 02-0 is quantified using cell

viability assays. A common method is the Hoechst 33342 stain, which allows for the

visualization and quantification of apoptotic nuclei.

Start SH-SY5Y Cell Culture Pre-treatment with
Org OD 02-0 (100 nM)

Induce Neurotoxicity
(6-OHDA or MPP+) Incubation Hoechst 33342 Staining Quantify Apoptotic Nuclei End

Click to download full resolution via product page

In vitro neuroprotection assay workflow.

Investigation of Signaling Pathways
To confirm the involvement of the PI3K-Akt and MAPK/ERK pathways, specific inhibitors are

used in conjunction with Org OD 02-0 treatment.
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PI3K Inhibition: Wortmannin is a selective inhibitor of PI3K.

Akt Inhibition: ML-9 is used to inhibit Akt activity.

ERK Inhibition: AZD 6244 is an inhibitor of the ERK pathway.

The abrogation of Org OD 02-0's protective effects in the presence of these inhibitors provides

strong evidence for the role of these pathways.

Concluding Remarks
The available data strongly support the neuroprotective potential of Org OD 02-0, mediated

through the specific activation of mPRα and the subsequent engagement of the PI3K-Akt and

MAPK/ERK signaling pathways. Further preclinical and clinical investigations are warranted to

fully elucidate its therapeutic utility in neurodegenerative diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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